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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
1-Bromononane-d3. In the absence of extensive specific data for the deuterated compound,
this guide leverages the well-established safety profile of its non-deuterated analogue, 1-
Bromononane. The chemical properties and toxicological profiles of the two are expected to be
very similar.[1] This document is intended to equip researchers, scientists, and drug
development professionals with the critical information necessary for the safe handling,
storage, and disposal of this compound.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. The following table summarizes the key quantitative data for

1-Bromononane.
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Property Value Source(s)
Molecular Formula C9H19Br [2][3]
Molecular Weight 207.15 g/mol [4]

CAS Number 693-58-3

Appearance Clear, colorless liquid

Boiling Point 201 °C at 1013 hPa

221.569 °C at 760 mmHg

94.5-95 °C at 11 Torr

Melting Point -29 °C

Flash Point 90 °C (194 °F) - closed cup
Density 1.09 g/cm?3 at 20 °C

1.089 g/cm3

1.084 g/mL at 25 °C

Vapor Pressure 0.158 mmHg at 25°C
Water Solubility Immiscible
Refractive Index n20/D 1.454

Section 2: Hazard Identification and Classification

1-Bromononane is classified as a combustible liquid and is very toxic to aquatic life with long-
lasting effects. The following table details its GHS hazard classifications.
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Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Hazardous to the aquatic
environment, short-term Category 1 H400: Very toxic to aquatic life

(acute)

Hazardous to the aquatic ] o
] H410: Very toxic to aquatic life
environment, long-term Category 1 _ _
) with long lasting effects
(chronic)

Signal Word: Warning
Hazard Pictogram:

walt text

Section 3: Experimental Protocols - First Aid
Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following protocols
are recommended.
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual from the exposure area
to fresh air immediately. If breathing is difficult or
has stopped, administer artificial respiration and
provide oxygen if necessary. Seek immediate

medical attention.

Skin Contact

Remove all contaminated clothing and shoes.
Immediately flush the affected skin area with
plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, making sure to
occasionally lift the upper and lower eyelids.
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Section 4: Handling, Storage, and Personal
Protective Equipment (PPE)

Proper handling and storage procedures are essential to minimize the risk of exposure and

accidents.

Safe Handling and Storage Workflow

The logical flow for ensuring safety during the handling and storage of 1-Bromononane-d3 is

illustrated below.
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Workflow for Safe Handling and Storage
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Caption: A logical workflow for the safe handling and storage of 1-Bromononane-d3.
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Personal Protective Equipment (PPE) Selection Logic

The selection of appropriate PPE is a critical step in mitigating exposure risks. The following
diagram outlines the decision-making process for PPE selection.
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Decision Logic for PPE Selection
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Caption: A decision tree for selecting the appropriate PPE when working with 1-Bromononane-
d3.

Recommended PPE:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.

Section 5: Stability and Reactivity

Understanding the chemical stability and reactivity of 1-Bromononane is crucial for preventing
hazardous reactions.

o Stability: Stable under normal temperatures and pressures.
e Incompatible Materials: Strong bases and strong oxidizing agents.

e Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,
carbon dioxide, and hydrogen bromide.

Section 6: Accidental Release Measures

In the event of a spill, the following measures should be taken:

Evacuate Personnel: Evacuate personnel to safe areas.

Ensure Ventilation: Provide adequate ventilation.

Remove Ignition Sources: Remove all sources of ignition.

Contain Spill: Absorb the spill with an inert material, such as dry sand or earth.
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o Collect and Dispose: Place the absorbed material into a chemical waste container for
disposal. Use a spark-proof tool for collection.

This technical guide serves as a foundational resource for the safe handling of 1-
Bromononane-d3. It is imperative that all personnel handling this chemical are thoroughly
familiar with its safety data sheet and adhere to all prescribed safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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